hydroxy-dioxido-oxo-phosphorane

• CAS No.: 14066-19-4
• Product Name: hydroxy-dioxido-oxo-phosphorane
• Molecular Formula: HPO4(2−); HO4P-2
• Molecular Weight: 97.995 g/mol
• IUPAC Name: hydron;phosphate
• Standard InChI: InChI=1S/H3O4P/c1-5(2,3)4/h(H3,1,2,3,4)
• Standard InChIKey: NBIIXXVUZAFLBC-UHFFFAOYSA-L
• SMILES: [H+].[H+].[H+].[O-]P(=O)([O-])[O-]
• Canonical SMILES: [H+].[H+].[H+].[O-]P(=O)([O-])[O-]
• Density: d 1.86
• Melting Point: Mp 42.3 °; 42.35°C
• Physical Description: Solid
• Description: Phosphoric acid, also known as phosphate or [po(OH)3], belongs to the class of inorganic compounds known as non-metal phosphates. These are inorganic non-metallic compounds containing a phosphate as its largest oxoanion. Phosphoric acid has been detected in multiple biofluids, such as feces, urine, and blood. Within the cell, phosphoric acid is primarily located in the cytoplasm. Phosphoric acid exists in all eukaryotes, ranging from yeast to humans. In humans, phosphoric acid is involved in the glutamate metabolism pathway, the glutathione metabolism pathway, the glycerol phosphate shuttle pathway, and the purine metabolism pathway. Phosphoric acid is also involved in several metabolic disorders, some of which include the hypophosphatasia pathway, the leigh syndrome pathway, creatine deficiency, guanidinoacetate methyltransferase deficiency, and L-arginine:glycine amidinotransferase deficiency. Phosphoric acid is a potentially toxic compound.
• Solubility: 1000 mg/mL
• Synonyms: hydroxy-dioxido-oxo-phosphorane
• PubChem Compound: 22486802
• Last Modified: Nov 11 2021